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Compound of Interest

Compound Name:
1-Ethyl-2-

(nitromethylidene)pyrrolidine

Cat. No.: B188706 Get Quote

For researchers and scientists in the dynamic field of drug development, the proper handling

and disposal of chemical compounds is a matter of paramount importance. This guide provides

essential, step-by-step procedures for the safe disposal of 1-Ethyl-2-
(nitromethylidene)pyrrolidine, ensuring the safety of laboratory personnel and compliance

with environmental regulations.

While a safety data sheet for 1-Ethyl-2-(nitromethylidene)pyrrolidine indicates that the

substance does not meet the criteria for GHS classification, it is crucial to recognize that it is

still considered a dangerous waste.[1] Therefore, it must be managed in accordance with

federal, state, and local hazardous waste regulations.[2] The ultimate responsibility for proper

waste management lies with the generator, from "cradle to grave."[3]

Chemical and Physical Properties
A summary of the available quantitative data for 1-Ethyl-2-(nitromethylidene)pyrrolidine is

presented below. This information is critical for the correct identification and handling of the

waste.
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Property Value Source

CAS Number 26171-04-0
Chemos GmbH & Co.KG[1],

PubChem[4]

Molecular Formula C₇H₁₂N₂O₂ PubChem[4]

Molecular Weight 156.18 g/mol PubChem[4]

GHS Classification
Does not meet the criteria for

classification
Chemos GmbH & Co.KG[1]

Hazards

Causes skin irritation, serious

eye irritation, and may cause

respiratory irritation.[4]

PubChem[4]

Detailed Disposal Protocol
The following protocol outlines the necessary steps for the proper disposal of 1-Ethyl-2-
(nitromethylidene)pyrrolidine. This procedure is designed to be followed by trained

laboratory personnel.

Step 1: Waste Identification and Hazardous Waste
Determination

Identify as Waste: Any amount of 1-Ethyl-2-(nitromethylidene)pyrrolidine that is no longer

needed, is contaminated, or has expired must be considered waste.

Hazardous Waste Determination: Although not classified under GHS, it is designated as a

"dangerous waste."[1] Therefore, it must be managed as hazardous waste. Federal

regulations, such as the Resource Conservation and Recovery Act (RCRA), provide the

framework for this determination.[3][5] Consult your institution's Environmental Health and

Safety (EHS) department for specific guidance on classifying this waste according to local

and state regulations.[2]

Step 2: Personal Protective Equipment (PPE)
Before handling the waste, ensure the following PPE is worn to prevent exposure:
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Eye Protection: Wear safety glasses with side shields or goggles. If there is a splash hazard,

a face shield is recommended.[6]

Hand Protection: Wear appropriate chemical-resistant gloves.[6]

Skin and Body Protection: A laboratory coat is required. Ensure that skin is not exposed.[6]

Respiratory Protection: In case of inadequate ventilation, wear respiratory protection.[1]

Step 3: Waste Collection and Container Management
Select an Appropriate Container:

Use only approved packaging for dangerous waste.[1] The container must be in good

condition, free of leaks, and compatible with the chemical.[2]

It is permissible to reuse empty reagent bottles for waste collection, provided they are free

of incompatible residues.[2]

Label the Container:

Clearly label the waste container with the words "Hazardous Waste."[2]

Identify the contents as "Waste 1-Ethyl-2-(nitromethylidene)pyrrolidine."

Indicate the approximate concentration and quantity.

Include the date when the waste was first added to the container.

Container Handling:

Keep the container closed at all times, except when adding waste.

Do not overfill the container. Leave adequate headspace to allow for expansion.

Step 4: Waste Storage
Segregation: Store the waste container in a designated satellite accumulation area or a

central hazardous waste storage area.
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Incompatible Materials: Avoid storing with strong oxidizing agents, acids, acid chlorides, and

acid anhydrides.[7]

Ventilation: Store in a well-ventilated area.[1]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[8]

Step 5: Arranging for Disposal
Contact EHS: Contact your institution's Environmental Health and Safety (EHS) department

to schedule a waste pickup.[2]

Licensed Transporter: The waste must be transported by a licensed hazardous waste

transporter to a permitted treatment, storage, and disposal facility (TSDF).[5][9]

Manifest: For any off-site transport, a hazardous waste manifest is required to track the

waste from the generator to the disposal facility.[5]

Step 6: Handling Spills and Empty Containers
Spill Cleanup:

In case of a spill, remove all ignition sources.[7]

Absorb the spill with an inert absorbent material (e.g., sand, diatomaceous earth).[8]

Place the contaminated absorbent material into a suitable, closed container for disposal as

hazardous waste.[10]

Ventilate the affected area.[1]

Empty Container Disposal:

A container that has been emptied of its contents by normal methods and is free of liquid

or other visible chemical residues may not be regulated as hazardous waste.[2]

To ensure a container is considered empty, it should be triple-rinsed with a suitable

solvent. The rinsate must be collected and disposed of as hazardous waste.[2]
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After triple-rinsing and air-drying, the container may be recycled or disposed of as non-

hazardous waste, in accordance with institutional policies.[1]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 1-
Ethyl-2-(nitromethylidene)pyrrolidine.
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Caption: Workflow for the safe disposal of 1-Ethyl-2-(nitromethylidene)pyrrolidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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